Cas no 1261776-09-3 (3,3'-Dichloro-2'-iodopropiophenone)

• Product Name: 3,3'-Dichloro-2'-iodopropiophenone
• CAS No: 1261776-09-3
• MF: C₉H₇Cl₂IO
• MW: 328.961753129959
• CID: 4964534
• Update Time: 2025-06-08

3,3'-Dichloro-2'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3,3'-Dichloro-2'-iodopropiophenone

• Inchi： 1S/C9H7Cl2IO/c10-5-4-8(13)6-2-1-3-7(11)9(6)12/h1-3H,4-5H2
• InChI Key： UOCUNKDYIPLAIG-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(CCCl)=O)Cl

Computed Properties

• Exact Mass: 327.89187 g/mol
• Monoisotopic Mass: 327.89187 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1
• Molecular Weight: 328.96

Additional information on 3,3'-Dichloro-2'-iodopropiophenone

Comprehensive Analysis of 3,3'-Dichloro-2'-iodopropiophenone (CAS No. 1261776-09-3): Properties, Applications, and Industry Trends

3,3'-Dichloro-2'-iodopropiophenone (CAS No. 1261776-09-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This halogenated derivative of propiophenone combines chlorine and iodine substituents, offering distinct reactivity patterns for synthetic applications. As researchers explore novel halogenated intermediates, this compound has emerged as a valuable building block in medicinal chemistry and material science.

The molecular structure of 3,3'-Dichloro-2'-iodopropiophenone features strategic halogen placement that enables selective functionalization—a property highly sought after in drug discovery programs. Recent studies highlight its potential as a precursor for biologically active molecules, particularly in developing targeted therapies. The iodine moiety provides an excellent handle for further derivatization through modern cross-coupling reactions, making it relevant to current trends in green chemistry and atom-efficient synthesis.

From a technical perspective, 1261776-09-3 demonstrates remarkable stability under various conditions, which explains its growing use in multi-step organic synthesis. Pharmaceutical developers value such stable intermediates that can withstand diverse reaction conditions while maintaining their functional integrity. The compound's crystallinity and well-defined melting point also facilitate purification processes—an essential factor in GMP-compliant production environments.

Industry analysts note increasing demand for iodinated aromatic compounds like 3,3'-Dichloro-2'-iodopropiophenone in radiopharmaceutical applications. The combination of chlorine and iodine substituents creates electron-deficient aromatic systems suitable for PET tracer development, aligning with the expanding market for diagnostic imaging agents. This dual functionality positions the compound as a versatile scaffold in theranostic approaches combining therapy and diagnostics.

Environmental considerations have driven innovation in the synthesis of halogenated ketones. Modern protocols for producing 1261776-09-3 emphasize catalytic methods over traditional stoichiometric approaches, reducing heavy metal waste. These advancements address growing concerns about sustainable chemistry while maintaining high yields—a balance that resonates with both academic researchers and industrial chemists.

The compound's role in material science deserves special mention. Its ability to participate in polymer modification reactions has opened new possibilities in creating specialty high-performance materials. The iodine component facilitates click chemistry applications, enabling precise material functionalization—a capability highly valued in nanotechnology and advanced coatings development.

Quality control aspects of 3,3'-Dichloro-2'-iodopropophenone production have evolved significantly. Contemporary analytical techniques including HPLC-MS and NMR spectroscopy ensure batch-to-batch consistency, meeting the stringent requirements of pharmaceutical intermediates. These quality assurance measures support the compound's use in regulated applications where purity standards exceed 98%.

Market projections indicate steady growth for halogenated building blocks like 1261776-09-3, driven by expanding bioconjugation technologies and targeted drug delivery systems. The compound's compatibility with microwave-assisted synthesis further enhances its appeal to researchers developing high-throughput screening libraries. Such versatility ensures its continued relevance across multiple life science applications.

Storage and handling protocols for 3,3'-Dichloro-2'-iodopropiophenone follow standard practices for air-sensitive reagents. Proper packaging under inert atmosphere and protection from light maintain stability during transportation and storage. These practical considerations facilitate global distribution to research institutions and contract manufacturing organizations serving the pharmaceutical sector.

Future research directions may explore the compound's potential in catalysis and ligand design, particularly for transition metal complexes. The distinctive electronic properties imparted by its halogen arrangement could unlock new applications in asymmetric synthesis—an area of intense interest for chiral drug development. Such possibilities underscore the compound's value as a multifaceted tool in modern chemical research.